N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-fluoro-4-methoxybenzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-(2-pyrazol-1-ylethoxy)ethyl]benzamide
• InChI: InChI=1S/C15H18FN3O3/c1-21-14-4-3-12(11-13(14)16)15(20)17-6-9-22-10-8-19-7-2-5-18-19/h2-5,7,11H,6,8-10H2,1H3,(H,17,20)
• InChI Key: KNJPFMPRQCSONJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCOCCN2C=CC=N2)F
• Molecular Formula: C15H18FN3O3
• Molecular Weight: 307.32 g/mol
• CAS No.: 2034566-71-5

Description

N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-fluoro-4-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Structural Analysis

Regioselective Synthesis of 5-Aminopyrazoles : Research demonstrates regioselective synthesis methods for 5-aminopyrazole derivatives from amidrazones and activated nitriles, providing a pathway to novel pyrazole derivatives through IR, mass, NMR spectra, and X-ray structural analysis. This synthesis contributes to the development of pyrazole-based compounds with potential applications in medicinal chemistry (Aly et al., 2017).

Structural Insights through X-ray Analysis : The X-ray structural analysis of N-substituted pyrazoline derivatives reveals insights into molecular geometry and intermolecular interactions, which are crucial for understanding the behavior and reactivity of these compounds in various environments (Köysal et al., 2005).

Potential Applications

Antimicrobial Activity : A study on the facile synthesis of pyrazol-4-yl- and 2H-chromene-based substituted anilines showcased their significant antibacterial and antifungal activities, hinting at the potential of pyrazole derivatives in developing new antimicrobial agents (Banoji et al., 2022).

Anticancer Activity : Research into novel pyrazolo[1,5-a]pyrimidines and related Schiff bases revealed their in vitro cytotoxic activities against various human cancer cell lines, including colon, lung, breast, and liver cancers. This indicates the potential of such compounds for use in cancer therapy (Hassan et al., 2015).

Antioxidant Activity : Coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, suggesting their utility in combating oxidative stress-related diseases (Chkirate et al., 2019).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been found to target specific enzymes or receptors, which play a crucial role in various biological processes .

Mode of Action

The exact mode of action of 3-fluoro-4-methoxy-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}benzamide is not clearly stated in the search results. Typically, such compounds interact with their targets, leading to changes in the target’s function. This interaction can result in the inhibition or activation of the target, which can lead to various downstream effects .

Biochemical Pathways

These effects can include changes in cell signaling, gene expression, and metabolic processes .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, its distribution within the body, its metabolism, and its eventual excretion .

Result of Action

The effects of such compounds can range from changes in cell growth and proliferation to alterations in cell death pathways .

Future Directions

Future research could involve studying the compound’s reactivity, stability, and potential applications in various fields, such as medicine or materials science.